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Cat. No.: B1678437 Get Quote

Rotundifolone: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Rotundifolone, a naturally occurring monoterpene epoxide, has garnered significant interest

within the scientific community for its diverse range of biological activities. Found in various

aromatic plants, most notably in species of the Mentha genus, this compound has

demonstrated promising antinociceptive, cytotoxic, antioxidant, and insecticidal properties. This

technical guide provides a comprehensive overview of the chemical and physical properties of

Rotundifolone, details its known biological activities and mechanisms of action, and outlines

key experimental protocols for its study. This document is intended to serve as a foundational

resource for researchers and professionals engaged in natural product chemistry,

pharmacology, and drug development.

Chemical and Physical Properties
Rotundifolone is a bicyclic monoterpenoid characterized by an epoxide ring. Its chemical and

physical properties are summarized below.
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Property Value

IUPAC Name
(1S,6S)-6-methyl-3-propan-2-ylidene-7-

oxabicyclo[4.1.0]heptan-2-one[1]

CAS Number 3564-96-3[1]

Molecular Formula C₁₀H₁₄O₂[1]

Canonical SMILES CC(=C1CC[C@]2(--INVALID-LINK--O2)C)C[1]

InChI Key AKASWINDKIEEBO-ZJUUUORDSA-N[1]

Physicochemical Data
Property Value Source

Molecular Weight 166.22 g/mol [1]

Appearance
Colourless solid with a

herbaceous minty aroma
[1]

Melting Point 27.5 °C LookChem

Boiling Point
~95 °C at 3-4 Torr; 255.3 °C at

760 mmHg

CAS Common Chemistry,

LookChem

Density 1.0448 g/cm³ at 15 °C CAS Common Chemistry

Solubility Soluble in water and ethanol [1]

Spectral Data
Detailed spectral data with complete peak assignments for Rotundifolone is not readily

available in a single, comprehensive source. However, the following information has been

compiled from various databases.

Mass Spectrometry (GC-MS): Gas Chromatography-Mass Spectrometry data for

Rotundifolone is available in spectral databases, which can be used for its identification in

complex mixtures like essential oils.[2]
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Nuclear Magnetic Resonance (NMR) Spectroscopy: Predicted ¹H and ¹³C NMR data for

Rotundifolone are available in databases such as the Human Metabolome Database. These

can serve as a reference for the analysis of experimentally obtained spectra.

Infrared (IR) Spectroscopy: The IR spectrum of Rotundifolone is expected to show

characteristic absorption bands for the following functional groups:

C=O (ketone): Strong absorption around 1670-1715 cm⁻¹

C-O-C (epoxide): Absorptions in the 1250 cm⁻¹ and 800-900 cm⁻¹ regions.

C=C (alkene): Absorption around 1640-1680 cm⁻¹

C-H (alkane and alkene): Stretching vibrations in the 2850-3100 cm⁻¹ region.

UV-Vis Spectroscopy: The UV-Vis spectrum of Rotundifolone is expected to show absorption

maxima related to its α,β-unsaturated ketone chromophore. The exact λmax would be

influenced by the solvent used.

Biological Activities and Mechanisms of Action
Rotundifolone has been investigated for several biological activities, with the most prominent

being its antinociceptive, cytotoxic, antioxidant, and insecticidal effects.

Antinociceptive Activity
Rotundifolone, isolated from the essential oil of Mentha x villosa, has demonstrated significant

antinociceptive (pain-relieving) activity.[3] Studies using the acetic acid-induced writhing test in

mice have shown that Rotundifolone can reduce the pain response.[3] The mechanism is

believed to be related to its chemical structure, particularly the presence of the epoxide and

ketone groups.[3]

Cytotoxic Activity against Glioblastoma Cells
A significant area of research for Rotundifolone is its cytotoxic effect on cancer cells,

particularly human glioblastoma. It has been shown to induce antiproliferative effects in the

U87MG human glioblastoma cell line.
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Signaling Pathway: The cytotoxic action of Rotundifolone in glioblastoma cells has been

linked to the modulation of the PTEN/PI3K/AKT/NFκB signaling pathway. This pathway is

crucial for cell survival, proliferation, and inflammation. Rotundifolone's interference with this

pathway leads to the inhibition of cancer cell growth.
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Figure 1: Simplified PTEN/PI3K/AKT/NFκB signaling pathway and the inhibitory role of
Rotundifolone.

Antioxidant Activity
Rotundifolone has been reported to possess antioxidant properties. This activity is likely due

to its ability to scavenge free radicals, which is a common characteristic of many
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monoterpenes. The antioxidant capacity contributes to its potential therapeutic effects, as

oxidative stress is implicated in numerous diseases.

Insecticidal Activity
Essential oils containing Rotundifolone have been traditionally used for their insect-repellent

properties. Scientific studies have confirmed the insecticidal activity of Rotundifolone against

various pests. This makes it a potential candidate for the development of natural and

environmentally friendly insecticides.

Experimental Protocols
This section provides an overview of the methodologies for key experiments related to the

study of Rotundifolone.

Extraction and Isolation of Rotundifolone
A common method for the extraction of Rotundifolone is through hydrodistillation of the plant

material (e.g., leaves of Mentha species), followed by purification using column

chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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